Methyl Hexanoate

• CAS No.: 106-70-7
• Product Name: Methyl Hexanoate
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: methyl hexanoate
• Standard InChI: InChI=1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
• Standard InChIKey: NUKZAGXMHTUAFE-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)OC
• Canonical SMILES: CCCCCC(=O)OC
• Appearance: Unit:1 gramSolvent:nonePurity:99%Physical liquid
• Boiling Point: 302 °F at 760 mm Hg (NTP, 1992); 149.5 °C
• Density: 0.8846 at 68 °F (NTP, 1992); d244 0.89; 0.880-0.889
• Flash Point: 163 °F (NTP, 1992)
• Melting Point: -96 °F (NTP, 1992); -71.0 °C; Fp -71 °; -71°C
• Physical Description: Methyl caproate is a clear colorless liquid. (NTP, 1992); Liquid; Colourless to pale yellow liquid; Pineapple, ethereal aroma
• Description: Methyl hexanoate, also known as methyl caproate or methyl hexoic acid, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl hexanoate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl hexanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl hexanoate is primarily located in the cytoplasm. Methyl hexanoate exists in all eukaryotes, ranging from yeast to humans. Methyl hexanoate can be converted into methyl 6-(pentacyclo[6. 4. 0. 0(2, 7). 0(3, 6). 0(9, 12)]dodec-4-yl)hexanoate. Methyl hexanoate is a sweet, ether, and fresh tasting compound that can be found in a number of food items such as pomes, fruits, milk and milk products, and garden tomato. This makes methyl hexanoate a potential biomarker for the consumption of these food products.; Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester.; Methyl caproate is a clear colorless liquid. (NTP, 1992)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.01 M; 1.33 mg/mL at 20 °C; Insoluble in water; soluble in propylene glycol and vegetable oils; Soluble (in ethanol)
• Synonyms: Agnique 610G; Caproic Acid Methyl Ester; Methyl Caproate; Methyl Capronate; Methyl Hexanoate; Methyl Hexoate; Methyl n-He xanoate; NSC 5023; Pastell M 6
• Vapor Pressure: 1 mm Hg at 41 °F ; 5 mm Hg at 86° F; 100 mm Hg at 196.5° F (NTP, 1992); 3.72 mmHg
• Reference: 1. B. Vicedo et al. “Hexanoic Acid-Induced Resistance Against Botrytis cinerea in Tomato Plants” Molecular Plant-Microbe Interactions, Vol. 22 pp. 1455-1465, 20092. Z. Kravchuk et al. “Priming for JA-dependent defenses using hexanoic acid is an effective mechanism to protect Arabidopsis against B. cinerea” Journalof Plant Physiology, Vol. 168 pp. 359-366, 20113. Y. Jiang et al. “Ceramide Stimulates ABCA12 Expression via Peroxisome Proliferator-activated Receptor delta in Human Keratinocytes” The Journal ofbiological Chemistry, Vol. 284 pp. 18942-18952, 20094. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010
• PubChem Compound: 7824
• Last Modified: Nov 11 2021